N-Methyl-1-(3-methylphenyl)methanamine;hydrochloride

• IUPAC Name: N-methyl-1-(3-methylphenyl)methanamine;hydrochloride
• InChI: InChI=1S/C9H13N.ClH/c1-8-4-3-5-9(6-8)7-10-2;/h3-6,10H,7H2,1-2H3;1H
• InChI Key: XDTPNIRUXCBJJG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CNC.Cl
• Molecular Formula: C9H14ClN
• Molecular Weight: 171.67 g/mol
• CAS RN: 2490432-03-4

Description

“N-Methyl-1-(3-methylphenyl)methanamine;hydrochloride” is a chemical compound. It’s a derivative of methanamine. The CAS Number of this compound is 890324-18-2. It has a molecular weight of 239.7. The IUPAC name of this compound is N-methyl [3- (3-methylphenyl)-1,2,4-oxadiazol-5-yl]methanamine hydrochloride.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H13N3O.ClH/c1-8-4-3-5-9 (6-8)11-13-10 (7-12-2)15-14-11;/h3-6,12H,7H2,1-2H3;1H. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 239.7. It’s recommended to store this compound in a refrigerated environment.

Scientific Research Applications

Solid State and Solution Characterization

Research on compounds similar to "N-Methyl-1-(3-methylphenyl)methanamine hydrochloride" includes the study of ligands like N,N-bis[(2-pyridyl)methyl]-1-(2-pyridyl)ethanamine and related derivatives. These ligands form chiral, pseudo C3-symmetric complexes with metal salts, offering potential applications in chiral recognition and catalysis. Their structures, studied through X-ray crystallography and chiroptical measurements, indicate that these complexes maintain similar structures in both solid state and solution, highlighting their stability and potential for use in chemical sensors and asymmetric synthesis (Canary et al., 1998).

Synthesis and Characterization of Organic Compounds

Another application area includes the synthesis and spectroscopic characterization of organic compounds, such as 1-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]methanamine. This compound was synthesized through a polyphosphoric acid condensation route, demonstrating a high-yielding course of reaction. Spectroscopic methods like FT-IR, DSC, 13C/1H-NMR, and Mass spectrometry were used for characterization, suggesting the compound's potential in material science and pharmaceutical research due to its structural specificity and stability (Shimoga et al., 2018).

Photocytotoxic Properties of Iron(III) Complexes

Iron(III) complexes, including those with ligands like phenyl-N,N-bis[(pyridin-2-yl)methyl]methanamine, have been explored for their photocytotoxic properties. These complexes exhibit remarkable photocytotoxicity in red light to various cell lines, indicating their potential applications in medical imaging and as therapeutic agents in light-activated cancer treatment. The ability of these complexes to generate reactive oxygen species upon light exposure and their uptake in cellular nuclei suggest their suitability for targeted cancer therapies (Basu et al., 2014).

Neurokinin-1 Receptor Antagonist Development

The development of neurokinin-1 receptor antagonists for clinical administration is another application area. Compounds like 1-(5-[[(2R,3S)-2-[(1R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethyl]oxy)-3-(4-fluorophenyl)morpholin-4-yl]methyl]-2H-1,2,3-triazol-4-yl)-N,N-dimethylmethanamine hydrochloride demonstrate high affinity and efficacy in pre-clinical tests for conditions such as emesis and depression. Their solubility in water and oral activity make them suitable for both intravenous and oral administration, highlighting their potential in pharmaceutical development (Harrison et al., 2001).